Cas no 1343388-18-0 (3-Cyclohexyltetrahydrofuran-3-OL)

• Product Name: 3-Cyclohexyltetrahydrofuran-3-OL
• CAS No: 1343388-18-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 4933768
• Update Time: 2025-06-08

3-Cyclohexyltetrahydrofuran-3-OL Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOHEXYLTETRAHYDROFURAN-3-OL
• 3-Cyclohexyltetrahydrofuran-3-OL

• Inchi： 1S/C10H18O2/c11-10(6-7-12-8-10)9-4-2-1-3-5-9/h9,11H,1-8H2
• InChI Key： SSGVUJVAKHTWGK-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1CCCCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 3-Cyclohexyltetrahydrofuran-3-OL

Professional Introduction to 3-Cyclohexyltetrahydrofuran-3-OL (CAS No. 1343388-18-0)

3-Cyclohexyltetrahydrofuran-3-OL, identified by its Chemical Abstracts Service (CAS) number 1343388-18-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclohexyl and tetrahydrofuran moieties, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in the development of novel therapeutic agents.

The structural uniqueness of 3-Cyclohexyltetrahydrofuran-3-OL lies in its fused cyclohexane and tetrahydrofuran rings, which contribute to its distinct chemical properties. The presence of the hydroxyl group at the 3-position enhances its reactivity, making it a valuable intermediate in organic synthesis. This compound has been extensively studied for its role in constructing complex molecular architectures, which are essential in drug design and development.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their broad spectrum of biological activities. 3-Cyclohexyltetrahydrofuran-3-OL is no exception, as it has been explored in various pharmacological contexts. Researchers have leveraged its structural framework to develop molecules with potential applications in treating neurological disorders, inflammation, and infectious diseases. The compound's ability to undergo diverse chemical transformations makes it a promising candidate for further medicinal chemistry investigations.

The synthesis of 3-Cyclohexyltetrahydrofuran-3-OL involves multi-step reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies, such as catalytic hydrogenation and asymmetric synthesis, have been employed to achieve high yields and enantioselectivity. These techniques not only underscore the compound's importance but also demonstrate the progress in synthetic organic chemistry that enables the creation of complex molecules with tailored properties.

Recent studies have also explored the derivatives of 3-Cyclohexyltetrahydrofuran-3-OL, particularly focusing on their pharmacokinetic profiles and biological efficacy. For instance, modifications at the cyclohexyl ring have been investigated to optimize solubility and metabolic stability. Such structural variations are critical in ensuring that drug candidates exhibit desirable pharmacological properties, including improved bioavailability and reduced toxicity.

The role of computational chemistry in understanding the behavior of 3-Cyclohexyltetrahydrofuran-3-OL cannot be overstated. Molecular modeling techniques have provided insights into its interactions with biological targets, aiding in the rational design of more effective therapeutic agents. These computational approaches complement experimental studies, offering a holistic view of the compound's potential applications in drug discovery.

In conclusion, 3-Cyclohexyltetrahydrofuran-3-OL (CAS No. 1343388-18-0) represents a fascinating subject of study in organic chemistry and pharmaceutical research. Its unique structure and reactivity make it a valuable building block for developing novel drugs. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the advancement of medicinal chemistry and drug development.